Cas no 2567489-48-7 (rac-tert-butyl N-{(3R,4R)-4-phenylpyrrolidin-3-ylmethyl}carbamate, cis)

• Product Name: rac-tert-butyl N-{(3R,4R)-4-phenylpyrrolidin-3-ylmethyl}carbamate, cis
• CAS No: 2567489-48-7
• MF: C₁₆H₂₄N₂O₂
• MW: 276.373964309692
• CID: 5671935
• PubChem ID: 124425168
• Update Time: 2025-05-24

rac-tert-butyl N-{(3R,4R)-4-phenylpyrrolidin-3-ylmethyl}carbamate, cis Chemical and Physical Properties

Names and Identifiers

• EN300-27148205
• rac-tert-butyl N-{[(3R,4R)-4-phenylpyrrolidin-3-yl]methyl}carbamate
• 2567489-48-7
• rac-tert-butyl N-{(3R,4R)-4-phenylpyrrolidin-3-ylmethyl}carbamate, cis

• Inchi： 1S/C16H24N2O2/c1-16(2,3)20-15(19)18-10-13-9-17-11-14(13)12-7-5-4-6-8-12/h4-8,13-14,17H,9-11H2,1-3H3,(H,18,19)/t13-,14+/m0/s1
• InChI Key： HTSCGVPJZSCYDO-UONOGXRCSA-N
• SMILES： O(C(C)(C)C)C(NC[C@@H]1CNC[C@@H]1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 276.183778013g/mol
• Monoisotopic Mass: 276.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 50.4Ų

Additional information on rac-tert-butyl N-{(3R,4R)-4-phenylpyrrolidin-3-ylmethyl}carbamate, cis

Research Brief on rac-tert-butyl N-{(3R,4R)-4-phenylpyrrolidin-3-ylmethyl}carbamate, cis (CAS: 2567489-48-7)

The compound rac-tert-butyl N-{(3R,4R)-4-phenylpyrrolidin-3-ylmethyl}carbamate, cis (CAS: 2567489-48-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate in the synthesis of novel bioactive molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, structural characterization, and potential applications in drug discovery.

Recent studies have highlighted the importance of this compound as a chiral building block for the development of pharmacologically active agents. The cis-configuration of the pyrrolidine ring and the presence of the tert-butyl carbamate group contribute to its unique stereochemical properties, making it a valuable scaffold for the design of selective enzyme inhibitors and receptor modulators. Researchers have employed advanced synthetic techniques, including asymmetric hydrogenation and chiral auxiliary approaches, to achieve high enantiomeric purity of this intermediate.

In terms of biological activity, preliminary investigations suggest that derivatives of rac-tert-butyl N-{(3R,4R)-4-phenylpyrrolidin-3-ylmethyl}carbamate, cis exhibit promising interactions with central nervous system targets. Molecular docking studies have revealed favorable binding affinities with various neurotransmitter receptors, indicating potential applications in neurological disorders. Furthermore, the compound's metabolic stability and pharmacokinetic properties are currently under evaluation in several preclinical models.

The latest synthetic protocols for 2567489-48-7 have demonstrated improved yields (typically 75-85%) and reduced byproduct formation compared to earlier methods. These advancements have been achieved through optimization of reaction conditions, including temperature control, catalyst selection, and solvent systems. Notably, the use of palladium-based catalysts has shown particular efficacy in the final coupling steps of the synthesis.

From a structural perspective, X-ray crystallography studies have confirmed the cis-configuration of the pyrrolidine ring system and provided detailed information about the molecular conformation. These structural insights are proving valuable for structure-activity relationship (SAR) studies aimed at developing more potent analogs. The tert-butyl carbamate group has been identified as crucial for maintaining compound stability while allowing for subsequent derivatization.

Current research directions include exploring the compound's utility in fragment-based drug discovery and its incorporation into more complex molecular architectures. Several pharmaceutical companies have included 2567489-48-7 in their screening libraries, recognizing its potential as a versatile intermediate for diverse therapeutic targets. The compound's synthetic accessibility and favorable physicochemical properties make it particularly attractive for medicinal chemistry programs.

In conclusion, rac-tert-butyl N-{(3R,4R)-4-phenylpyrrolidin-3-ylmethyl}carbamate, cis represents an important chemical entity with significant potential in drug discovery. Ongoing research continues to uncover new applications and synthetic strategies for this compound, positioning it as a valuable tool for the development of next-generation therapeutics. Future studies are expected to focus on expanding its utility across different target classes and optimizing its properties for specific therapeutic indications.